1-[(3,4-Dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl azide

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-2-oxopyridine-3-carbonyl azide
• InChI: InChI=1S/C13H8Cl2N4O2/c14-10-4-3-8(6-11(10)15)7-19-5-1-2-9(13(19)21)12(20)17-18-16/h1-6H,7H2
• InChI Key: WGRMAIRSOYTGHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)C(=C1)C(=O)N=[N+]=[N-])CC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H8Cl2N4O2
• Molecular Weight: 323.13 g/mol

Description

1-(3,4-Dichlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carbonyl azide (DCPMODCP) is a chemical compound with a wide range of applications in science and medicine. It is a substituted azide, a type of molecule with a nitrogen triple bond, and is used as an intermediate in the synthesis of other compounds. It has been used in a variety of scientific research applications, including biochemical and physiological studies.

Scientific Research Applications

Application in Synthesis and Derivation

• The 1,4-dihydropyridine scaffold, to which the compound is related, is used extensively in medicinal chemistry and organic synthesis. It acts as a hydrogen transfer reagent, emulating NAD(P)H reducing agents. This makes it a valuable scaffold for creating new 1,4-dihydropyridine molecules through derivatization (Borgarelli et al., 2022).

Involvement in Cocrystal Formation

• Diastereoisomeric pairs of certain 1,4-dihydropyridine derivatives, including the compound of interest, can form cocrystals. These compounds have properties like calcium modulation, and their structure includes the 1,4-dihydropyridine rings with a characteristic shallow boat conformation (Linden et al., 2006).

Role in Chemical Reactions

• Methyl 2-(2,6-dichlorophenyl)-2H-azirine-3-carboxylate, closely related to the compound , acts as an alkylating agent for various aromatic heterocycles. This indicates the potential of similar compounds in facilitating significant chemical reactions (Alves et al., 2000).

Application in Dye and Fabric Industry

• Derivatives of 1,4-dihydropyridine, including similar compounds, have been synthesized as disperse dyes. These dyes, after metal complexation, show promising application properties on fabrics like polyester and nylon, with excellent fastness and a range of colors (Abolude et al., 2021).

Use in the Formation of Aza(dibenzo)dipyrromethenes

• The compound under discussion is related to structures used in templating the formation of aza(dibenzopyrro)methene (ADBM) in the presence of pyridine or N-methylimidazole. These reactions produce complexes with various ADBM ligands, indicating its utility in complex formation and ligand production (Crandall et al., 2016).

Involvement in Pharmacological Applications

• Azo molecules prepared from 2-aminothiazole and pyridone derivatives (related to the compound of interest) have shown potential antimicrobial activity. These synthesized molecules have also demonstrated promising antimycobacterial activity (Ravi et al., 2020).